Cas no 1804138-63-3 (3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1804138-63-3
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4907673
• Update Time: 2025-05-20

3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H8F3NO/c13-12(14,15)11-10(17)6-9(7-16-11)8-4-2-1-3-5-8/h1-7,17H
• InChI Key： UNACJJZNQXTNAO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)C1C=CC=CC=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine

3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1804138-63-3): A Comprehensive Overview

3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1804138-63-3) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a hydroxyl group at the 3-position, a phenyl group at the 5-position, and a trifluoromethyl group at the 2-position. These substituents confer distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases.

Additionally, 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine has been investigated for its anticancer properties. Research has shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The hydroxyl group in 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine plays a crucial role in its biological activity. This functional group can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. The trifluoromethyl group, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are important factors for drug development.

In terms of synthetic methods, several routes have been reported for the preparation of 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine. One common approach involves the condensation of 2-trifluoromethylpyridine with phenylacetaldehyde followed by hydroxylation. Another method utilizes a palladium-catalyzed coupling reaction between 2-trifluoromethylpyridine and phenylboronic acid, followed by oxidation to introduce the hydroxyl group.

The physicochemical properties of 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine have also been extensively studied. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are important considerations for formulation and delivery strategies in pharmaceutical applications.

Safety and toxicity profiles are critical aspects of any potential drug candidate. Preliminary toxicological studies on 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine have shown that it exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, 3-Hydroxy-5-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1804138-63-3) represents a promising compound with diverse biological activities and potential applications in medicine. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable lead compound for future drug development efforts.